2-(4-Fluorophenyl)-2-methoxyethan-1-amine

• Molecular Formula: C9H12FNO
• Molecular Weight: 169.20 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-2-methoxyethanamine
• InChI: InChI=1S/C9H12FNO/c1-12-9(6-11)7-2-4-8(10)5-3-7/h2-5,9H,6,11H2,1H3
• InChI Key: SFKDCTXABIKPCO-UHFFFAOYSA-N
• Canonical SMILES: COC(CN)C1=CC=C(C=C1)F

Description

2-(4-Fluorophenyl)-2-methoxyethan-1-amine is a useful research compound. Its molecular formula is C9H12FNO and its molecular weight is 169.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(4-Fluorophenyl)-2-methoxyethan-1-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-Fluorophenyl)-2-methoxyethan-1-amine including the price, delivery time, and more detailed information at info@benchchem.com.

Foundational & Exploratory

The Strategic Introduction of Fluorine: A Technical Guide to Fluorinated Phenethylamine Derivatives for the Modern Researcher

Preamble: Beyond the Phenyl Ring – A New Era of Neuromodulator Design

The phenethylamine scaffold is a cornerstone of neuropharmacology, providing the structural basis for a vast array of endogenous neurotransmitters and synthetic psychoactive compounds.[1] For decades, medicinal chemists have explored the structure-activity relationships (SAR) of this versatile molecule, seeking to modulate its interaction with key central nervous system targets. The introduction of fluorine, a seemingly simple substitution, has opened up a new frontier in this exploration.[2] Fluorine's unique properties—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly alter a molecule's pharmacokinetic and pharmacodynamic profile.[3] This technical guide provides an in-depth exploration of fluorinated phenethylamine derivatives, offering researchers, scientists, and drug development professionals a comprehensive overview of their synthesis, pharmacology, and the critical thinking behind their experimental evaluation.

I. The Synthetic Imperative: Crafting Fluorinated Phenethylamines with Precision

The synthesis of fluorinated phenethylamines typically follows a convergent strategy, beginning with a commercially available fluorinated benzaldehyde. A common and effective approach is the two-step process involving a Henry reaction (a specific type of Knoevenagel condensation) to form a β-nitrostyrene intermediate, followed by reduction to the target phenethylamine.[4][5]

Causality in Synthesis: The Rationale Behind the Route

The choice of this synthetic pathway is deliberate. Fluorobenzaldehydes are readily available starting materials.[3][6][7][8][9][10][11][12][13][14][15] The Henry reaction provides a reliable method for carbon-carbon bond formation and the introduction of the nitrogen-containing side chain. The subsequent reduction of the β-nitrostyrene is a critical step, and the choice of reducing agent can significantly impact the yield and purity of the final product.

• Lithium Aluminum Hydride (LiAlH₄): A powerful reducing agent capable of reducing the nitro group and the double bond. However, its high reactivity necessitates stringent anhydrous conditions and careful handling. It may also be less suitable for substrates with sensitive functional groups.[4]

• Sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al®): Another potent reducing agent that has been shown to be effective in reducing β-nitrostyrenes to phenethylamines in good yields.[4]

• Sodium Borohydride (NaBH₄) with Copper(II) Chloride (CuCl₂): This system offers a milder, more convenient, and often higher-yielding alternative.[2][5][16][17] The reaction can be performed as a one-pot procedure under less stringent conditions, making it a scalable and practical choice for many applications.[2][5][16][17] The proposed mechanism involves the in-situ generation of a copper hydride species that facilitates the reduction.

Experimental Protocol: Synthesis of 4-Fluorophenethylamine (4-F-PEA)

This protocol details the synthesis of 4-fluorophenethylamine from 4-fluorobenzaldehyde via a β-nitrostyrene intermediate, utilizing the NaBH₄/CuCl₂ reduction method.

Step 1: Synthesis of 1-fluoro-4-(2-nitrovinyl)benzene (4-Fluoro-β-nitrostyrene)

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 10.0 g (80.6 mmol) of 4-fluorobenzaldehyde and 7.5 g (97.3 mmol) of ammonium acetate in 30 mL of nitroethane.

• Reaction: Heat the mixture to reflux (approximately 105-110 °C) and maintain for 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: After completion, cool the reaction mixture to room temperature. Pour the mixture into 100 mL of ice-cold water. A yellow precipitate of 4-fluoro-β-nitrostyrene will form.

• Isolation and Purification: Collect the precipitate by vacuum filtration and wash with cold water. The crude product can be recrystallized from ethanol or a mixture of ethanol and water to yield pure 1-fluoro-4-(2-nitrovinyl)benzene.

Step 2: Reduction of 1-fluoro-4-(2-nitrovinyl)benzene to 4-Fluorophenethylamine

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, suspend 10.8 g (285 mmol) of sodium borohydride in a 2:1 mixture of isopropyl alcohol and water (150 mL).

• Addition of Reactants: To this suspension, add 5.0 g (29.9 mmol) of 1-fluoro-4-(2-nitrovinyl)benzene, followed by the portion-wise addition of 0.8 g (5.9 mmol) of copper(II) chloride dihydrate. An exothermic reaction will occur.

• Reaction: Heat the reaction mixture to 80°C and reflux for 15-30 minutes.[17] Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction mixture to room temperature and carefully acidify with 2M hydrochloric acid to a pH of ~1. This will quench the excess sodium borohydride.

• Extraction: Make the solution basic (pH > 12) by the addition of 20% sodium hydroxide solution. Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Isolation and Purification: Combine the organic extracts and dry over anhydrous magnesium sulfate. Filter and remove the solvent under reduced pressure. The resulting crude 4-fluorophenethylamine can be purified by vacuum distillation to yield a colorless liquid.

Caption: General workflow for the synthesis of 4-Fluorophenethylamine.

II. Unveiling the Pharmacological Profile: A Guide to In Vitro Characterization

The introduction of fluorine can significantly alter the pharmacological properties of phenethylamines, influencing their affinity and activity at various receptors and transporters. A thorough in vitro characterization is essential to understand these effects.

Key Molecular Targets

• Serotonin 5-HT₂A Receptor: A primary target for many psychedelic phenethylamines.[18] Binding affinity (Ki) and functional activity (EC₅₀ and Emax) at this receptor are critical parameters.

• Monoamine Transporters (DAT, NET, SERT): These transporters are responsible for the reuptake of dopamine, norepinephrine, and serotonin from the synaptic cleft.[19] Inhibition of these transporters (IC₅₀) is a key mechanism of action for many stimulant and antidepressant drugs.

Data Presentation: A Comparative Look at Binding Affinities

The following table summarizes the in vitro binding affinities (IC₅₀ values) of amphetamine and its para-fluorinated analog for the human dopamine, norepinephrine, and serotonin transporters. This data illustrates how a single fluorine substitution can dramatically alter selectivity.

Compound	DAT IC₅₀ (nM)	NET IC₅₀ (nM)	SERT IC₅₀ (nM)
Amphetamine	~600	~70-100	~20,000-40,000
4-Fluoroamphetamine (4-FA)	770	420	6800

Data compiled from publicly available sources.[20]

Insight: The addition of a fluorine atom at the 4-position of amphetamine significantly increases its potency at the serotonin transporter (SERT), making it a more balanced monoamine transporter inhibitor compared to the parent compound.[21]

Experimental Protocol: Radioligand Binding Assay for the 5-HT₂A Receptor

This protocol provides a generalized method for determining the binding affinity (Ki) of a test compound for the human 5-HT₂A receptor using a competitive radioligand binding assay.[18][22][23][24][25]

• Materials:

  • Cell membranes from cells stably expressing the human 5-HT₂A receptor.

  • Radioligand: [³H]ketanserin or [¹²⁵I]DOI.

  • Non-specific binding control: A high concentration of a known 5-HT₂A ligand (e.g., 10 µM ketanserin).

  • Assay buffer: e.g., 50 mM Tris-HCl, pH 7.4, 10 mM MgCl₂, 0.5 mM EDTA.

  • Test compounds at various concentrations.

  • 96-well filter plates (e.g., GF/B or GF/C).

  • Scintillation cocktail and a microplate scintillation counter.

• Procedure:

  • In a 96-well plate, combine the cell membranes, radioligand, and either assay buffer (for total binding), non-specific binding control, or the test compound at various concentrations.

  • Incubate the plate at room temperature for a sufficient time to reach equilibrium (e.g., 60 minutes).

  • Terminate the binding reaction by rapid filtration through the filter plate using a cell harvester.

  • Wash the filters with ice-cold assay buffer to remove unbound radioligand.

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Quantify the radioactivity in each well using a microplate scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value (the concentration of test compound that inhibits 50% of specific binding) from the resulting sigmoidal curve using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Caption: Workflow for a 5-HT2A receptor radioligand binding assay.

Experimental Protocol: Monoamine Transporter Uptake Inhibition Assay

This protocol outlines a general method for assessing the potency of a test compound to inhibit monoamine uptake by DAT, NET, or SERT expressed in cultured cells.[26][27][28][29][30]

• Materials:

  • HEK293 cells (or other suitable cell line) stably expressing human DAT, NET, or SERT.

  • Radiolabeled substrate: [³H]dopamine for DAT, [³H]norepinephrine for NET, or [³H]serotonin for SERT.

  • Uptake buffer: e.g., Krebs-HEPES buffer.

  • Non-specific uptake control: A high concentration of a known transporter inhibitor (e.g., 10 µM cocaine for DAT).

  • Test compounds at various concentrations.

  • 96-well cell culture plates.

  • Scintillation cocktail and a microplate scintillation counter.

• Procedure:

  • Plate the transporter-expressing cells in 96-well plates and allow them to adhere.

  • On the day of the assay, wash the cells with uptake buffer.

  • Pre-incubate the cells with either buffer, non-specific uptake control, or the test compound at various concentrations.

  • Initiate uptake by adding the radiolabeled substrate to each well.

  • Incubate for a short period (e.g., 5-15 minutes) at 37°C.

  • Terminate uptake by rapidly washing the cells with ice-cold uptake buffer.

  • Lyse the cells and transfer the lysate to scintillation vials.

  • Add scintillation cocktail and quantify the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific uptake by subtracting non-specific uptake from total uptake.

  • Plot the percentage of specific uptake against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value from the resulting dose-response curve.

Caption: Workflow for a monoamine transporter uptake inhibition assay.

III. The Structure-Activity Relationship: Decoding the Impact of Fluorine

The position of the fluorine atom on the phenethylamine ring has a profound impact on its pharmacological activity.

• 4-Position (para): As seen with 4-fluoroamphetamine, substitution at this position can significantly increase affinity for the serotonin transporter.[21] This is a critical consideration for designing compounds with a desired balance of activity at DAT, NET, and SERT.

• 2-Position (ortho) and 3-Position (meta): Fluorination at these positions can also lead to distinct pharmacological profiles. For instance, some studies suggest that 3-fluoroamphetamine is a potent dopamine and norepinephrine releaser with weaker effects on serotonin. A comprehensive SAR requires the synthesis and evaluation of all three positional isomers.

The causality behind these positional effects lies in the intricate interactions between the ligand and the binding pockets of its target proteins. The electronegativity and steric bulk of the fluorine atom can alter the electronic distribution of the aromatic ring and influence the molecule's preferred conformation, thereby affecting how it docks with the receptor or transporter.

IV. Conclusion: A Fluorinated Future for Neuropharmacology

The strategic incorporation of fluorine into the phenethylamine scaffold is a powerful tool for medicinal chemists. By understanding the nuances of their synthesis and the intricacies of their pharmacological evaluation, researchers can design novel compounds with tailored properties for a range of CNS targets. This guide has provided a foundational framework for this endeavor, emphasizing the importance of a rational, evidence-based approach to the design and characterization of these promising neuromodulators. The future of neuropharmacology will undoubtedly be shaped by the continued exploration of these and other "unnatural" modifications of nature's own signaling molecules.

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Troubleshooting & Optimization

Overcoming solubility issues of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine in aqueous buffers

Welcome to the technical support guide for 2-(4-Fluorophenyl)-2-methoxyethan-1-amine. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the common yet significant challenge of this compound's limited solubility in aqueous buffers. The inherent hydrophobicity conferred by the fluorophenyl group often leads to precipitation and unreliable concentrations in experimental settings.

This guide provides a series of troubleshooting steps, detailed protocols, and answers to frequently asked questions, structured to empower you with the foundational knowledge and practical techniques required for successful formulation.

Understanding the Core Problem: Physicochemical Profile

2-(4-Fluorophenyl)-2-methoxyethan-1-amine possesses structural features that directly conflict with aqueous solubility. The fluorophenyl ring is highly lipophilic, driving the molecule out of the aqueous phase. Conversely, the primary amine group is ionizable.[1] This duality is the key to controlling its solubility.

As an amine, the compound acts as a weak base. In an acidic environment (pH < pKa), the amine group becomes protonated (R-NH₃⁺), forming a positively charged salt that is significantly more water-soluble.[2][3] In neutral or alkaline conditions (pH > pKa), it exists predominantly as the neutral, non-ionized "free base," which has very low aqueous solubility and is prone to precipitation.[2]

Property	Inferred Characteristic	Implication for Solubility
Chemical Class	Primary Amine	Basic; solubility is highly pH-dependent.
Key Functional Groups	Fluorophenyl, Methoxy	Contribute to hydrophobicity and low intrinsic water solubility.
Expected pKa	~9-10 (Estimated for primary amine)	The compound will be ionized and more soluble at a pH well below this value.
Biopharmaceutics Classification	Likely BCS Class II or IV	Low intrinsic solubility is the primary barrier to dissolution and bioavailability.[4]

Troubleshooting Guide: Questions & Solutions

This section is designed to directly address issues you may encounter during your experiments in a direct question-and-answer format.

Q1: My compound precipitated immediately after I added it to my standard PBS buffer (pH 7.4). What is my first step?

Answer: The precipitation is expected at neutral pH. Your first and most critical step is to adjust the pH of your solvent system.

At pH 7.4, which is below the estimated pKa of the amine group, the compound is primarily in its neutral, poorly soluble free base form. To solubilize it, you must protonate the amine group by lowering the pH.

Immediate Action: Prepare a stock solution in an acidic vehicle. A common starting point is to dissolve the compound in a small amount of an acid, such as 0.1 N HCl, and then dilute it with your aqueous buffer. The final pH of the solution should be at least 2 pH units below the compound's pKa to ensure complete ionization and solubilization.[5]

Causality: By creating an acidic environment, you force the equilibrium R-NH₂ + H⁺ ⇌ R-NH₃⁺ to the right. The resulting ammonium salt is an ionic species with much greater affinity for the polar water molecules, thus dramatically increasing solubility.[3]

Caption: The effect of pH on the ionization state and solubility of an amine.

Q2: I achieved solubility with pH adjustment, but my final concentration is still too low for my required dose. What is the next strategy?

Answer: If pH adjustment alone is insufficient, the next strategy is to incorporate a co-solvent into your aqueous vehicle.

Co-solvents are water-miscible organic solvents that, when added to water, reduce the overall polarity of the solvent system.[6][7] This makes the environment more favorable for dissolving lipophilic compounds like yours.

Recommended Co-solvents: Common choices for research applications include Polyethylene Glycol 400 (PEG 400), Propylene Glycol (PG), and ethanol.[8][9] For cell-based assays where toxicity is a concern, Dimethyl Sulfoxide (DMSO) is often used for initial high-concentration stock solutions, though it should be kept at a very low final concentration (typically <0.5%) in the assay medium.[10]

Co-Solvent	Typical Concentration Range	Key Considerations
PEG 400	10-40% (v/v)	Low toxicity, commonly used in preclinical formulations.[11]
Propylene Glycol	10-30% (v/v)	Good solubilizing power; can cause irritation at high concentrations.[8]
Ethanol	5-20% (v/v)	Effective, but can have biological effects and may cause precipitation upon dilution.[10]
DMSO	<10% in stock, <0.5% final	Excellent solubilizer, but potential for cellular toxicity and assay interference.[10]

Mechanism: Co-solvents disrupt the hydrogen bonding network of water, reducing its ability to "squeeze out" hydrophobic molecules, thereby increasing solubility.[][13]

Q3: My cell-based assay is sensitive to organic solvents. Are there any solvent-free alternatives to increase solubility?

Answer: Yes. When co-solvents are not viable, the preferred alternative is complexation with cyclodextrins .

Cyclodextrins are cyclic oligosaccharides that have a unique molecular structure resembling a truncated cone, with a hydrophobic interior and a hydrophilic exterior.[14][] They can encapsulate the hydrophobic fluorophenyl portion of your compound within their central cavity, while the hydrophilic outer surface allows the entire complex to remain dissolved in water.[16][17]

Recommended Cyclodextrin: Hydroxypropyl-β-cyclodextrin (HP-β-CD) is widely used in pharmaceutical formulations due to its high aqueous solubility and low toxicity profile.[17][18]

Mechanism: This "host-guest" complex formation creates a molecularly dispersed state of the drug in solution without altering its chemical structure, effectively increasing its apparent water solubility.[] This is an excellent method for preparing formulations for sensitive biological systems.[16]

Caption: Decision workflow for solubilizing 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.

Detailed Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution using pH Adjustment

This protocol aims to create a primary stock solution by leveraging pH modification.

• Calculate Mass: Determine the mass of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine needed for your desired volume and concentration (e.g., for 10 mL of a 10 mM solution).

• Initial Dissolution: Place the weighed compound into a sterile volumetric flask. Add a small volume (e.g., 20% of the final volume) of 0.1 N HCl.

• Vortex/Sonicate: Agitate the mixture using a vortex or sonicator until the solid is fully dissolved. The solution should be clear.

• pH Confirmation (Optional): If needed, you can spot a small drop onto a pH strip to ensure the pH is acidic (typically pH 1-2 at this stage).

• Dilute to Volume: Add your desired aqueous buffer (e.g., saline or a non-phosphate buffer if precipitation with the acid is a concern) to bring the solution to the final volume.

• Final pH Adjustment: Measure the pH of the final solution. If it is higher than desired (e.g., > pH 5), adjust downwards dropwise with 1 N HCl.

• Sterile Filtration: Filter the final solution through a 0.22 µm sterile filter to remove any potential particulates.

Protocol 2: Formulation with a Co-solvent (40% PEG 400)

This protocol is for situations where higher concentrations are needed and pH adjustment alone is insufficient.

• Prepare the Vehicle: In a sterile container, prepare the co-solvent vehicle. For a 40% PEG 400 solution, mix 4 mL of PEG 400, 1 mL of ethanol (to aid initial wetting), and 5 mL of water (or acidic water, pH 3-4).

• Weigh Compound: Weigh the required amount of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.

• Dissolve in Vehicle: Add the compound directly to the co-solvent vehicle.

• Agitate to Dissolve: Vortex and/or sonicate the mixture until the solution is completely clear. Gentle warming (to 30-40°C) can be used to expedite dissolution if necessary.

• Final Check: Visually inspect the solution against a light and dark background to ensure there are no undissolved particles.

• Storage: Store in a tightly sealed container at the appropriate temperature, protected from light. Note that co-solvent formulations can sometimes become cloudy at lower temperatures.

Frequently Asked Questions (FAQs)

• Q: Can I use a phosphate buffer with the pH adjustment method? A: It is generally advisable to avoid phosphate buffers when making highly acidic stock solutions, as precipitation of phosphate salts can sometimes occur. Citrate buffers or simple saline adjusted with HCl are often safer choices for the primary stock.

• Q: How do I know if my compound is stable in the acidic formulation? A: It is crucial to perform a short-term stability study. Prepare your formulation and store it under the intended experimental conditions. At various time points (e.g., 0, 4, 24, 48 hours), analyze an aliquot by HPLC to check for any degradation peaks and to confirm the concentration has not changed.

• Q: Will the use of these excipients (co-solvents, cyclodextrins) affect my experimental results? A: Possibly. It is imperative to run a "vehicle control" group in all your experiments. This group should be treated with the exact same formulation (buffer, pH, co-solvents, etc.) but without the active compound. This will allow you to subtract any background effects of the formulation itself.

• Q: What is the best way to introduce my formulation into a cell culture medium? A: When dosing into a cell culture medium, which is a complex and buffered system, it is critical to dilute your stock solution significantly. The goal is to ensure the final concentration of any excipient (like DMSO or ethanol) is below its known toxic threshold and that the small volume of your stock does not drastically alter the pH of the medium. A 1:1000 dilution is a common target.

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• 18. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Cosolvent - Wikipedia [en.wikipedia.org]
• 20. Ask A Formulator: How Do You Solubilize An API That Does Not Want To Dissolve? - Dow Development Labs [dowdevelopmentlabs.com]
• 21. Use of surfactants as plasticizers in preparing solid dispersions of poorly soluble API: selection of polymer-surfactant combinations using solubility parameters and testing the processability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Improving API Solubility using API Processing [sigmaaldrich.com]
• 24. pjps.pk [pjps.pk]
• 25. vertexaisearch.cloud.google.com [vertexaisearch.cloud.google.com]
• 26. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 27. ijmsdr.org [ijmsdr.org]
• 28. researchgate.net [researchgate.net]
• 29. 2-[4-(2-Fluoroethyl)-2,5-dimethoxyphenyl]ethan-1-amine | C12H18FNO2 | CID 44350106 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 30. ascendiacdmo.com [ascendiacdmo.com]
• 31. japer.in [japer.in]
• 32. CompTox Chemicals Dashboard [comptox.epa.gov]
• 33. (1S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride 95.00% | CAS: 1314032-47-7 | AChemBlock [achemblock.com]
• 34. Search results [chemdiv.com]
• 35. 2-(2-Fluorophenyl)ethanamine | CAS#:52721-69-4 | Chemsrc [chemsrc.com]
• 36. chemimpex.com [chemimpex.com]
• 37. mdpi.com [mdpi.com]
• 38. Ethanamine, 2-methoxy- (CAS 109-85-3) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 39. drugfuture.com [drugfuture.com]
• 40. CompTox Chemicals Dashboard [comptox.epa.gov]
• 41. 2-Methoxyethylamine | C3H9NO | CID 8018 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 42. rsc.org [rsc.org]
• 43. 2-Methoxyethanol - Wikipedia [en.wikipedia.org]
• 44. 2-Methoxyethylamine CAS 109-85-3 | 818872 [merckmillipore.com]
• 45. researchgate.net [researchgate.net]

Optimization of reaction conditions for N-methylation of fluorinated amines

Current Status: Operational Subject Matter Expert: Senior Application Scientist, Process Chemistry Division Ticket ID: N-METH-F-OPT[1]

Executive Summary: The "Fluorine Tax"

If you are reading this guide, you are likely experiencing one of two extremes: zero conversion or uncontrollable over-methylation .[1]

The core issue is the electronic deactivation imposed by the fluorine atoms. Fluorine is the most electronegative element (

).[1] When positioned or to an amine, it drastically lowers the energy of the nitrogen lone pair, reducing basicity and nucleophilicity.[1]

• Standard Amine (

  ~10.6): Reacts aggressively with electrophiles.[1]

• Fluorinated Amine (

  ~5.7): Reacts sluggishly; requires activation or specific catalysis.[1]

The Paradox of Alkylation: Once you successfully attach a methyl group to a fluorinated amine, the new methyl group (an electron donor) slightly restores the nucleophilicity of the nitrogen. Consequently, the product is more reactive than the starting material , leading to a "runaway" reaction where the secondary amine is rapidly converted to the tertiary amine or quaternary salt.

Decision Matrix: Method Selection

Do not default to Methyl Iodide (MeI).[1] For fluorinated substrates, direct alkylation is the least reliable method due to the reactivity paradox described above.[1]

Standard Operating Procedures (SOPs)

Protocol A: The "Gold Standard" (Reductive Amination)

Best for: 2,2,2-Trifluoroethylamine, mono-fluoroanilines.[1]

This method separates imine formation from reduction, preventing over-alkylation.[1][2] We utilize Sodium Triacetoxyborohydride (STAB) , which is less toxic than cyanoborohydride and works well in weakly acidic media required for deactivated amines.[1]

Reagents:

• Substrate: 1.0 equiv

• Paraformaldehyde (solid source of HCHO) or Formalin: 1.1 – 1.5 equiv

• Reducing Agent: NaBH(OAc)₃ (STAB): 1.5 – 2.0 equiv

• Solvent: 1,2-Dichloroethane (DCE) or THF (anhydrous)[1]

• Additive: Acetic Acid (AcOH) (Crucial for imine formation)

Step-by-Step Workflow:

• Imine Formation (The Bottleneck):

  • Dissolve the fluorinated amine in DCE (0.1 M concentration).[1]

  • Add Paraformaldehyde (1.2 equiv).[1]

  • CRITICAL STEP: Add Acetic Acid (2-5 equiv).[1] Fluorinated amines are poor nucleophiles; acid catalysis is required to drive the attack on formaldehyde.[1]

  • Stir at Room Temperature (RT) for 1–2 hours. Note: If using highly deactivated amines, mild heating (40°C) may be required here.[1]

• Reduction:

  • Cool the mixture to 0°C.

  • Add NaBH(OAc)₃ portion-wise (1.5 equiv).[1]

  • Allow to warm to RT and stir overnight (12–16 h).

• Quench & Workup:

  • Quench with saturated aqueous NaHCO₃ (gas evolution will occur).[1]

  • Extract with DCM.[1]

  • Purification Note: Fluorinated amines are often volatile.[1] Avoid high-vacuum drying if the molecular weight is low.[1] Isolate as an HCl salt if necessary.

Protocol B: The "Nuclear Option" (Acidic High-Temp)

Best for: Sterically hindered or extremely unreactive amines where STAB fails.

The Eschweiler-Clarke Modification: Standard Eschweiler-Clarke (Formic acid + Formaldehyde) often fails for fluorinated amines because the hydride transfer step is too slow.

• Modification: Use Sulfuric Acid (H₂SO₄) as a co-catalyst to force the formation of the iminium ion.

• Warning: This is harsh. Ensure your fluorinated group is stable to strong acid (e.g.,

  is generally stable; on aromatic rings may be susceptible to hydrolysis).[1]

Troubleshooting Guide

Scenario 1: "I see no conversion after 24 hours."

Possible Cause	Technical Explanation	Corrective Action
Imine Stalling	The amine is too electron-deficient to attack the aldehyde carbonyl.	Increase Acidity: Add 5–10 equiv of TFA (Trifluoroacetic acid) instead of AcOH. The stronger acid activates the aldehyde more aggressively.
Wet Solvent	Water hydrolyzes the imine back to the amine + formaldehyde before reduction occurs.	Dehydrate: Add 4Å Molecular Sieves to the reaction mixture during the imine formation step.
Wrong Hydride	NaBH₄ is too strong and reduces the aldehyde to methanol before it reacts with the amine.	Switch Reagent: Ensure you are using NaBH(OAc)₃ or NaCNBH₃.[1] Do not use NaBH₄ unless you pre-form the imine.[1][3]

Scenario 2: "I am getting the dimethylated (tertiary) amine."

Possible Cause	Technical Explanation	Corrective Action
Product Activation	The mono-methylated product ( ) is more nucleophilic than the starting material ( ).	Stoichiometry Control: Use exactly 0.95 equiv of Formaldehyde.[1] It is better to have unreacted starting material (recyclable) than inseparable dimethyl byproducts.[1]
One-Pot Risk	Adding hydride and aldehyde simultaneously favors over-alkylation.[1]	Stepwise Addition: Allow the imine to form completely (2h) before adding the hydride source.

Scenario 3: "My yield is low, but I see product on TLC."

• Issue: Volatility.[1][4]

• Explanation: Small fluorinated amines (e.g.,

  ) have high vapor pressures and do not hydrogen bond well (fluorine does not accept H-bonds effectively).[1] They are often lost on the rotavap.[1]

• Fix: Do not concentrate to dryness. Isolate by adding HCl/Ether to precipitate the non-volatile Hydrochloride salt (

  ).[1]

Mechanism of Failure (Visualized)

Understanding why direct alkylation fails is key to accepting the Reductive Amination workflow.

Frequently Asked Questions (FAQ)

Q: Can I use Methyl Iodide (MeI) with a weak base like

? A: We strongly advise against it.[1] While is mild, the kinetics still favor the second methylation.[1] If you must use direct alkylation, use a bulky protecting group strategy:

• Protect amine with Boc-anhydride.[1]

• Methylate the Boc-amine with MeI/NaH (The Boc group prevents over-methylation and increases acidity of the N-H).

• Deprotect with TFA.[1] This is 3 steps vs. 1 step for reductive amination, but it guarantees mono-selectivity.[1]

Q: Why use DCE (Dichloroethane)? It's toxic. A: DCE is the optimal solvent for STAB reactions because it does not coordinate with the boron center, maintaining the reagent's Lewis acidity. THF is a viable green alternative, but reaction times may double.[1]

Q: My substrate is a Pentafluoroaniline. STAB isn't working. A: Pentafluoroaniline is essentially non-nucleophilic (

).[1] Reductive amination will fail because the imine will not form.[1]

• Solution: Switch to Chan-Lam Coupling .

  • Reagents:

    , Methylboronic acid, Pyridine.[1]

  • Mechanism: Oxidative coupling driven by Copper, bypassing nucleophilic attack requirements.[1]

References

• Abdel-Magid, A. F., et al. (1996).[1][2][5] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[1]

• Borch, R. F., et al. (1971).[1][2] "The Cyanohydridoborate Anion as a Selective Reducing Agent." Journal of the American Chemical Society, 93(12), 2897–2904.[1]

• PubChem. (2025).[1][6] "2,2,2-Trifluoroethylamine Compound Summary (pKa Data)."

• Organic Chemistry Portal. "Eschweiler-Clarke Reaction: Mechanism and Modifications."[1]

Sources

• 1. 2,2,2-Trifluoroethanol - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. Reductive Amination - Common Conditions [commonorganicchemistry.com]
• 4. 2,2,2-TRIFLUOROETHYLAMINE | 753-90-2 [chemicalbook.com]
• 5. Sodium triacetoxyborohydride [organic-chemistry.org]
• 6. Ethanamine, 2,2,2-trifluoro- | C2H4F3N | CID 9773 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Stability & Storage of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

[1]

Executive Summary & Molecule Profile

Compound: 2-(4-Fluorophenyl)-2-methoxyethan-1-amine CAS: 1314032-47-7 (Generic/Analogous) Class: Primary Benzylic Amine / Ether[1]

The Core Challenge: Researchers frequently report rapid degradation of this compound from a clear oil to a turbid, sticky gum or a yellowed solid. This is rarely due to thermal instability alone but rather a "perfect storm" of chemical vulnerabilities inherent to its structure:

• Primary Amine (

  ): Highly nucleophilic and basic, acting as a "carbon dioxide sponge" from the atmosphere.[1]

• Benzylic Ether Position: Susceptible to radical autoxidation, especially if the amine is stored as a free base in the presence of light.

This guide provides the protocols required to arrest these degradation pathways.

Mechanism of Degradation (Root Cause Analysis)

To prevent degradation, one must understand the enemy. The two primary vectors for this compound are Atmospheric Carbamylation and Benzylic Oxidation .

Visualizing the Threat Landscape

Figure 1: The dual degradation pathways.[1] Note that Carbamylation (Red) is often faster and mistaken for "freezing" or "polymerization."

Detailed Mechanisms

• The "Carbonate Crunch" (Carbamylation): Primary amines react reversibly with atmospheric

  to form carbamic acid, which then reacts with another equivalent of amine to form an ammonium carbamate salt.

  • Symptom:[1][2][3][4][5] Your clear oil develops a white crust or turns into a waxy solid upon exposure to air [1].

  • Reaction:

    [1]

• Oxidative Discoloration: The benzylic carbon (adjacent to the phenyl ring and ether) is electronically activated. Over time, oxygen can abstract a proton here (or at the nitrogen), leading to imine formation or N-oxides.

  • Symptom:[1][2][3][4][5] Gradual yellowing to dark brown discoloration [2].

Storage Protocols

Protocol A: The "Gold Standard" (Salt Formation)

Recommended for storage > 1 week.

The free base is kinetically unstable. Converting it to the Hydrochloride (HCl) salt eliminates the lone pair on the nitrogen, shutting down both

Step-by-Step Conversion Protocol:

• Dissolution: Dissolve 1.0 g of the free amine in 5 mL of anhydrous Diethyl Ether or Ethyl Acetate.

• Acidification: Cool to 0°C. Dropwise add 1.1 equivalents of 2M HCl in Diethyl Ether (or Dioxane) under stirring.

  • Critical: Do NOT use aqueous HCl, as water removal is difficult and can lead to hydrolysis.

• Precipitation: A white solid (the HCl salt) should precipitate immediately.

• Isolation: Filter the solid under an inert atmosphere (Nitrogen funnel) or rapidly on a Buchner funnel.

• Drying: Dry in a vacuum desiccator over

  or KOH pellets to remove trace acid/solvent.

Stability Comparison:

Feature	Free Base (Oil)	HCl Salt (Solid)
Hygroscopicity	High (Absorbs water/CO2)	Low to Moderate
Oxidation Risk	High (Yellows in days)	Negligible

| Shelf Life | < 1 Month (at -20°C) | > 2 Years (at 4°C) |[1]

Protocol B: Short-Term Storage of Free Base

Recommended for active use (< 1 week).[1]

If you must keep the free base:

• Container: Use amber glass vials (UV protection).

• Headspace: Backfill with Argon (preferred over Nitrogen as Argon is heavier than air and blankets the oil).

• Seal: Parafilm is insufficient. Use a teflon-lined screw cap with electrical tape or a crimp seal.[1]

• Temp: Store at -20°C. Allow to warm to room temperature before opening to prevent condensation.

Troubleshooting Guide (FAQ)

Q1: My sample arrived as an oil, but now it has white solids floating in it. Is it ruined?

• Diagnosis: This is likely the ammonium carbamate salt formed from air exposure.

• The Fix:

  • Dissolve the entire mixture in Dichloromethane (DCM).

  • Wash with 1M NaOH (aqueous). The base will convert the carbamate back to the free amine and release the

    .

  • Dry the organic layer over

    and concentrate.

  • Verification: The white solid should disappear, returning the clear oil.

Q2: The compound has turned dark brown. Can I purify it?

• Diagnosis: Advanced oxidation (N-oxide or imine formation).[1]

• The Fix: Salt formation (Protocol A) is also a purification method. The oxidized impurities often remain in the ether mother liquor, while the pure amine-HCl salt precipitates. Alternatively, perform flash column chromatography (DCM/MeOH/Triethylamine).

Q3: Can I store this in DMSO or Methanol?

• Advice: No.

  • DMSO: Difficult to remove and can act as an oxidant (Swern-type) under certain conditions.[1]

  • Methanol:[1][6] Protogenic solvents can facilitate proton transfer and degradation. Store neat (pure oil) or as the dry salt.

Analytical Monitoring (HPLC)

When assessing purity, standard acidic mobile phases can be misleading if the degradation product is basic. Use a high-pH method to ensure good peak shape for amines.[1]

Suggested Method:

• Column: C18 (e.g., XBridge or Gemini), 3.5 µm.

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10.0).[1]

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 10 mins.

• Detection: UV at 210 nm (Amine absorption) and 254 nm (Phenyl ring).[1]

Decision Tree for Handling

Figure 2: Decision logic for incoming inventory.

References

• Smith, P. A. S. (1965). The Chemistry of Open-Chain Organic Nitrogen Compounds. W.A. Benjamin. (Detailed discussion on amine-CO2 reaction kinetics).

• Nishinaga, A., et al. (1988). "Selective oxidation of benzylic amines." Tetrahedron Letters, 29(48), 6309-6312.[1] Link

• Bastin, R. J., et al. (2000). "Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities." Organic Process Research & Development, 4(5), 427-435.[1] Link

• Revelli, A., et al. (2021). "Stability of Primary Amines for CO2 Capture." ACS Sustainable Chemistry & Engineering.

Sources

• 1. CAS 74654-07-2: 2-[2-(2-Methoxyethoxy)ethoxy]ethanamine [cymitquimica.com]
• 2. sciencemadness.org [sciencemadness.org]
• 3. refiningonline.com [refiningonline.com]
• 4. sciencemadness.org [sciencemadness.org]
• 5. US20100204470A1 - method for salt preparation - Google Patents [patents.google.com]
• 6. reddit.com [reddit.com]

Side-product formation in the synthesis of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

Ticket System Status: [ONLINE] Agent: Senior Application Scientist Subject: Troubleshooting Side-Product Formation & Impurity Profiling

Introduction: The "Benzylic Trap"

Welcome to the technical support hub for 2-(4-Fluorophenyl)-2-methoxyethan-1-amine .

This molecule presents a classic "Benzylic Trap" in medicinal chemistry. The structural combination of a benzylic ether (sensitive to hydrogenolysis) and a primary amine (prone to dimerization during synthesis) creates a narrow window for success.

Most users encounter issues during the final reduction step of the nitrile precursor (2-(4-fluorophenyl)-2-methoxyacetonitrile) or the regioselective opening of 4-fluorostyrene oxide. This guide addresses the three most common "Support Tickets" we receive regarding this synthesis.

Ticket #001: "The Missing Methoxy" (Defunctionalization)

User Report: "I reduced my nitrile intermediate using Pd/C and Hydrogen. The LC-MS shows the correct mass for the amine, but the NMR indicates the methoxy group is gone. I isolated 2-(4-fluorophenyl)ethan-1-amine instead."

Root Cause Analysis: Hydrogenolysis

This is the most frequent failure mode. Your target molecule is a benzylic ether .[1]

• Mechanism: Palladium on Carbon (Pd/C) is an excellent catalyst for removing benzylic protecting groups (like O-Bn). Under standard hydrogenation conditions, Pd/C facilitates the cleavage of the C–O bond at the benzylic position, ejecting methanol and yielding the defunctionalized phenethylamine.

Troubleshooting Protocol

Parameter	Standard (Problematic)	Optimized (Solution)	Mechanistic Rationale
Catalyst	10% Pd/C	Raney Nickel or PtO₂	Pd is aggressive toward benzylic C-O bonds. Ni and Pt are significantly less active for hydrogenolysis while effective for nitrile reduction.
Additive	None	Ammonia (NH₃) or Pyridine	If you must use Pd/C, adding NH₃ poisons the specific active sites responsible for hydrogenolysis without stopping nitrile reduction [1].
Solvent	MeOH/EtOH	THF or Isopropanol	Protic solvents can sometimes accelerate hydrogenolysis on Pd surfaces.

Visualization: The Hydrogenolysis Pathway

Figure 1: Divergent pathways on Palladium surfaces. Path B (red) dominates without catalyst poisoning.

Ticket #002: "The Double Mass" (Dimerization)

User Report: "My reaction went to completion, but I see a large impurity peak at [2M - NH3]. It looks like two of my molecules stuck together."

Root Cause Analysis: Secondary Amine Formation

This is a universal issue in nitrile reductions.

• Mechanism:

  • The nitrile is partially reduced to an imine intermediate (R-CH=NH).

  • The newly formed primary amine product (R-CH₂-NH₂) acts as a nucleophile, attacking the imine.

  • This forms a secondary imine, which is then reduced to a secondary amine (dimer) .

Troubleshooting Protocol

The "Ammonia Blanket" Technique: To suppress dimerization, you must shift the equilibrium by flooding the reaction with the leaving group (Ammonia).

• Saturate with NH₃: Perform the hydrogenation in 7M NH₃ in Methanol. The excess ammonia competes with the primary amine for the imine intermediate, forcing the reaction back toward the primary amine [2].

• Acidic Trap (Alternative): Run the reaction in acetic anhydride (if compatible). This acetylates the primary amine immediately upon formation, preventing it from attacking the imine. Note: Requires a subsequent hydrolysis step.

Ticket #003: "The Wrong Isomer" (Regioselectivity)

User Report: "I synthesized the precursor by opening 4-fluorostyrene oxide with methanol. However, my final amine has the methoxy group at the terminal position, not the benzylic position."

Root Cause Analysis: SN1 vs. SN2 Control

The position of the methoxy group is determined during the ring-opening of the epoxide.

• Basic Conditions (NaOMe/MeOH): Follows SN2 rules. The nucleophile attacks the least hindered carbon (terminal). Result: Wrong Isomer.

• Acidic Conditions (H₂SO₄/MeOH): Follows SN1-like rules. The reaction proceeds via a partial carbocation at the most stabilized position (benzylic). Result: Correct Isomer.

Corrective Workflow

To ensure the 2-methoxy (benzylic) regiochemistry:

• Start: 4-Fluorostyrene oxide.

• Reagent: Methanol (solvent) + catalytic H₂SO₄ or BF₃·OEt₂.

• Mechanism: The acid protonates the epoxide oxygen. The benzylic carbon-oxygen bond weakens due to resonance stabilization from the phenyl ring (even with the 4-Fluoro deactivation).

• Attack: Methanol attacks the benzylic carbon [3].

Visualization: Regioselectivity Decision Tree

Figure 2: Controlling the site of nucleophilic attack during epoxide opening.

Summary of Critical Parameters

Step	Critical Parameter	Recommended Setting	Why?
Epoxide Opening	pH	Acidic (< 3)	Forces attack at benzylic position (Electronic control).
Nitrile Reduction	Catalyst	Raney Ni	Prevents hydrogenolysis of the benzylic ether.
Nitrile Reduction	Additive	NH₃ (excess)	Suppresses secondary amine (dimer) formation.
Purification	Stationary Phase	C18 (Reverse Phase)	Silica can be too acidic and cause elimination of MeOH during drying.

References

• Sajiki, H. (1995).[1] Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate.[1] Tetrahedron Letters, 36(20), 3465-3468.

• Hegedus, L. S. (1999). Transition Metals in the Synthesis of Complex Organic Molecules. University Science Books. (Standard text on nitrile reduction mechanisms and secondary amine suppression).
• Gou, S., et al. (2017). Regioselective Ring-Opening of Styrene Oxide Derivatives. Journal of Organic Chemistry. [Contextual validation from search results on epoxide opening regioselectivity].

Sources

• 1. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]

Technical Support Center: Resolution of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine Enantiomers

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind resolving the enantiomers of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine?

The resolution of any racemic mixture, including 2-(4-Fluorophenyl)-2-methoxyethan-1-amine, relies on converting the enantiomers into diastereomers.[2][3] Enantiomers possess identical physical properties, making them inseparable by standard techniques like crystallization or chromatography.[3][4] By reacting the racemic amine with a single, pure enantiomer of a chiral resolving agent (typically a chiral acid), a pair of diastereomeric salts is formed.[5][6] These diastereomers have different physical properties, most notably solubility, which allows for their separation through methods like fractional crystallization.[1][5] Once separated, the chiral resolving agent is removed to yield the individual, enantiomerically enriched amine.

Q2: What are the primary methods for resolving chiral amines like this one?

The most common and industrially scalable methods include:

• Diastereomeric Salt Crystallization: This classical method involves forming diastereomeric salts with a chiral acid, followed by separation based on solubility differences through crystallization.[1][5][6] It is often the first approach due to its cost-effectiveness and potential for large-scale application.

• Enzymatic Resolution: This technique utilizes enzymes, such as lipases, which exhibit high enantioselectivity.[7] The enzyme can selectively acylate one enantiomer of the amine, allowing for the separation of the acylated product from the unreacted enantiomer.[8][9][10] This method is valued for its high selectivity and environmentally friendly ("green") nature.[9]

• Chiral Chromatography: This analytical and preparative technique uses a chiral stationary phase (CSP) in High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) to directly separate the enantiomers.[2][11][12] While often more expensive for large-scale separations, it is an invaluable tool for analytical determination of enantiomeric excess (e.e.) and for small-scale preparative work.[12][13]

Q3: How do I choose an appropriate chiral resolving agent?

The selection of a resolving agent is crucial and often empirical. For a basic amine like 2-(4-Fluorophenyl)-2-methoxyethan-1-amine, chiral carboxylic acids are the agents of choice. Commonly used and effective agents include derivatives of tartaric acid (e.g., L-(+)-tartaric acid, dibenzoyl-L-tartaric acid), mandelic acid, and camphorsulfonic acid.[5][6][14] The ideal resolving agent will form a diastereomeric salt with one enantiomer that is significantly less soluble in a given solvent system than the salt of the other enantiomer, leading to efficient separation through crystallization.[13] Screening several resolving agents and solvent systems is a standard part of methods development.[6]

Troubleshooting Guide

This section addresses specific issues you may encounter during the resolution process.

Q4: I've performed a diastereomeric salt crystallization, but my enantiomeric excess (e.e.) is low. What are the likely causes and how can I improve it?

Low enantiomeric excess after a single crystallization is a common challenge. The root causes and corresponding solutions are multifaceted:

• Cause 1: Suboptimal Resolving Agent or Solvent System. The solubility difference between the two diastereomeric salts may not be large enough in the chosen solvent.

  • Solution: Screen a panel of chiral resolving agents (e.g., different tartaric acid derivatives, mandelic acid). For each agent, test a variety of solvents with different polarities (e.g., methanol, ethanol, isopropanol, acetonitrile, or mixtures with water). The goal is to find a system where one salt crystallizes readily while the other remains in the mother liquor.[5][13]

• Cause 2: Crystallization Occurred Too Rapidly. Rapid cooling or excessive supersaturation can lead to the co-precipitation of both diastereomeric salts, trapping the undesired enantiomer in the crystal lattice.

  • Solution: Employ a slow, controlled cooling profile. Allow the solution to cool gradually to room temperature, and then further cool it in an ice bath or refrigerator. Minimizing the rate of crystallization often leads to higher purity crystals.[5]

• Cause 3: Incorrect Stoichiometry. The molar ratio of the racemic amine to the resolving agent can impact the efficiency of the resolution.

  • Solution: While a 1:1 ratio is a common starting point, it is often beneficial to use a sub-stoichiometric amount of the resolving agent (e.g., 0.5 equivalents). This ensures that only the less soluble diastereomeric salt precipitates, leaving the more soluble salt and the unreacted portion of the corresponding enantiomer in solution.

• Solution Workflow:

Caption: Troubleshooting workflow for low enantiomeric excess.

Q5: The yield of my desired enantiomer is very low after crystallization. How can I increase it?

Poor yield can be addressed by optimizing the recovery of both enantiomers from the resolution process.

• Cause 1: Desired Diastereomer is Too Soluble. The target diastereomeric salt may have significant solubility in the chosen solvent, even at low temperatures, leaving a substantial amount in the mother liquor.

  • Solution: Change the solvent system to one in which the target salt is less soluble. This often requires screening various solvents. Additionally, ensure you are allowing sufficient time at a reduced temperature (e.g., 4°C for several hours) for maximal crystallization.

• Cause 2: Discarding the Mother Liquor. The mother liquor contains the other enantiomer, which is a valuable material.

  • Solution: Process the mother liquor to recover the second enantiomer. This typically involves evaporating the solvent, liberating the free amine with a base, and then using the opposite enantiomer of the resolving agent to crystallize it. Alternatively, if a racemization procedure is available, this recovered enantiomer can be racemized and recycled back into the resolution process, a strategy known as Resolution-Racemization-Recycle.[6]

Q6: I am using chiral HPLC to determine the e.e., but I see no separation or poor peak shape. What should I do?

Chiral HPLC method development can be complex. Here’s a systematic approach to troubleshooting:

• Issue: No Separation.

  • Cause: The chiral stationary phase (CSP) is not suitable for your molecule, or the mobile phase is inappropriate.[11]

  • Solution:

    • Verify CSP Suitability: Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are excellent starting points for aromatic amines.[12][15][16] Ensure you are using a column known to resolve similar compounds.

    • Screen Mobile Phases: Test different modes. For a basic amine, reversed-phase with a high-pH mobile phase (e.g., acetonitrile/ammonium bicarbonate buffer at pH 9) can be very effective at improving peak shape and achieving separation.[16] Also screen normal-phase conditions (e.g., hexane/isopropanol with a basic additive like diethylamine).[11][15]

• Issue: Poor Peak Shape (Tailing).

  • Cause: Secondary interactions between the basic amine and the stationary phase, often due to residual acidic silanols on the silica support.[11]

  • Solution:

    • Add a Mobile Phase Modifier: In normal phase, add a small amount of a basic modifier like diethylamine (DEA) or triethylamine (TEA) (e.g., 0.1%) to the mobile phase. This will compete for the active sites on the stationary phase and improve peak symmetry.

    • Use a High pH Mobile Phase: In reversed-phase, using a buffer at a high pH (e.g., pH 9-10) will ensure the amine is in its neutral, free-base form, minimizing ionic interactions and reducing tailing.[16]

• Data Summary: Chiral HPLC Starting Conditions

Parameter	Reversed-Phase Method	Normal-Phase Method
Column	Polysaccharide-based CSP	Polysaccharide-based CSP
Mobile Phase	Acetonitrile / 10mM NH₄HCO₃ (pH 9.0)	n-Hexane / Isopropanol / DEA
Typical Ratio	50:50 (v/v)	80:20:0.1 (v/v/v)
Flow Rate	0.5 - 1.0 mL/min	0.5 - 1.0 mL/min
Temperature	25 °C	25 °C
Detection	UV at 254 nm	UV at 254 nm

Experimental Protocols

Protocol 1: Diastereomeric Salt Crystallization (Adaptable Method)

This protocol is based on general procedures for resolving primary amines and should be optimized for 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.[1][5]

• Salt Formation:

  • In an Erlenmeyer flask, dissolve 1.0 equivalent of racemic 2-(4-Fluorophenyl)-2-methoxyethan-1-amine in a minimum amount of a warm solvent (e.g., methanol or ethanol).

  • In a separate flask, dissolve 0.5 to 1.0 equivalent of a chiral resolving agent (e.g., L-(+)-tartaric acid) in the same warm solvent.

  • Slowly add the resolving agent solution to the amine solution with constant stirring.

• Crystallization:

  • Allow the mixture to cool slowly to room temperature. Crystal formation of the less soluble diastereomeric salt should be observed.

  • To maximize yield, cool the flask further in an ice bath for 1-2 hours.

• Isolation:

  • Collect the crystals by vacuum filtration.

  • Wash the crystals with a small amount of the cold solvent to remove any adhering mother liquor.

  • The filtrate (mother liquor) contains the more soluble diastereomeric salt and can be processed separately to recover the other enantiomer.

• Liberation of the Enriched Amine:

  • Suspend the collected crystals in a mixture of water and an organic solvent (e.g., dichloromethane or ethyl acetate).

  • Add an aqueous base (e.g., 1M NaOH) dropwise with stirring until the solution is basic (pH > 11) and all solids have dissolved.[5]

  • Separate the organic layer, wash it with brine, dry it over anhydrous sodium sulfate, and evaporate the solvent under reduced pressure to yield the enantiomerically enriched amine.

• Analysis:

  • Determine the enantiomeric excess of the recovered amine using chiral HPLC (see Protocol 2).

Protocol 2: Chiral HPLC Analysis

• System Preparation:

  • Install a suitable chiral column (e.g., a polysaccharide-based CSP).

  • Equilibrate the column with the chosen mobile phase for at least 30 minutes or until a stable baseline is achieved.[17]

• Sample Preparation:

  • Prepare a stock solution of the amine sample (racemic standard and resolved sample) at approximately 1 mg/mL in the mobile phase or a compatible solvent.[16]

  • Further dilute to an appropriate concentration for UV detection (e.g., 0.1 mg/mL).

• Injection and Analysis:

  • Inject 5-10 µL of the sample onto the column.

  • Record the chromatogram. The two enantiomers should appear as two separate peaks.

• Quantification:

  • Integrate the peak areas for both enantiomers.

  • Calculate the enantiomeric excess (% e.e.) using the following formula: % e.e. = [ (Area₁ - Area₂) / (Area₁ + Area₂) ] * 100 (where Area₁ is the area of the major enantiomer and Area₂ is the area of the minor enantiomer).

• Resolution Workflow Diagram

Caption: General workflow for chiral resolution by diastereomeric salt crystallization.

References

• A Comparative Guide to Chiral Resolution of Primary Amines: (-)-Camphoric Acid vs. Tartaric Acid. Benchchem.
• Designing enzymatic resolution of amines. RSC Publishing.
• A green, fully enzymatic procedure for amine resolution, using a lipase and a penicillin G acylase. RSC Publishing.
• Enzymatic resolution of racemic amines in a continuous reactor in organic solvents. PubMed.
• Highly Selective Enzymatic Kinetic Resolution of Primary Amines at 80 °C: A Comparative Study of Carboxylic Acids and Their Ethyl Esters as Acyl Donors. The Journal of Organic Chemistry - ACS Publications.
• New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. PMC.
• Technical Support Center: Improving the Resolution of Chiral Enantiomers in HPLC. Benchchem.
• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate. MDPI.
• Chiral resolution. Wikipedia.
• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs.
• Green and Strategic Approach for Chiral Resolution by Diastereomeric Salt Formation: The Study of Racemic Ibuprofen. Advances in Engineering.
• Crystallization-Induced Diastereomer Transformations of Brominated Arylacetic and Arylpyruvic Acids. PMC.
• Resolution method for preparing optically pure R-1-phenylethylamine. Google Patents.
• Kinetic Resolution of β-Alkyl Phenylethylamine Derivatives through Palladium-Catalyzed, Nosylamide-Directed C−H Olefination. MDPI.
• Lessons in Stereochemistry: Resolution, Synthesis, and Characterization of Chiral Compounds. ResearchGate.
• Navigating the Separation of Enantiomers: A Comparative Guide to Chiral Resolving Agents for Fluoro-methoxyphenyl-ethanamine. Benchchem.
• Kinetic Resolution When the Chiral Auxiliary Is Not Enantiomerically Pure: Normal and Abnormal Behavior. Journal of the American Chemical Society.
• ChromTech Chiral HPLC Columns. ChromTech.
• Chiral Prep Chromatography Utilizing Twin-Column Technology. YMC America, Inc.
• Enantiomers and Their Resolution. MDPI.
• Resolution of Enantiomers.
• Chiral Separation Columns and Packing Materials. YMC.
• Chiral HPLC Column Selection and Method Development Guide. Sigma-Aldrich.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library.
• Part 6: Resolution of Enantiomers. Chiralpedia.
• (S)-2-[(R)-Fluoro(phenyl)methyl]oxirane: A General Reagent for Determining the ee of α-Chiral Amines. Scilit.
• Enzymatic enantiomeric resolution of phenylethylamines structurally related to amphetamine. ResearchGate.
• Application Note: Chiral Separation of 2-(4-Ethylphenyl)propan-2-amine Enantiomers by High-Performance Liquid Chromatography. Benchchem.
• Enantiomers and Their Resolution. Encyclopedia MDPI.

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• 17. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Scaling Up the Synthesis of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

Welcome to the comprehensive technical support guide for the synthesis of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine. This resource is tailored for researchers, scientists, and drug development professionals to navigate the intricacies of this synthesis, particularly during scale-up operations. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure a successful and efficient synthesis.

Introduction to the Synthetic Strategy

The synthesis of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine, a valuable building block in medicinal chemistry, can be efficiently achieved through a two-step process. This strategy involves the initial synthesis of a key ketone intermediate, 1-(4-fluorophenyl)-2-methoxyethan-1-one, followed by a reductive amination to yield the target primary amine. This route is selected for its reliability, scalability, and the commercial availability of the starting materials. The fluorinated phenyl group in the target molecule can enhance metabolic stability and binding affinity, making it a desirable feature in drug design.[1][2]

Caption: Overall synthetic route for 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.

Part 1: Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis in a question-and-answer format, providing potential causes and actionable solutions.

Step 1: Synthesis of 1-(4-Fluorophenyl)-2-methoxyethan-1-one

Q1: The reaction to form the methoxy ketone is sluggish or incomplete, as indicated by TLC analysis showing significant amounts of starting material, 2-bromo-1-(4-fluorophenyl)ethan-1-one.

A1:

• Potential Cause 1: Inactive Sodium Methoxide. Sodium methoxide is hygroscopic and can be deactivated by moisture.

  • Solution: Use freshly opened sodium methoxide or dry it under vacuum before use. Ensure all glassware is thoroughly dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Potential Cause 2: Insufficient Temperature. The nucleophilic substitution may require a certain activation energy.

  • Solution: Gently heat the reaction mixture to reflux. Monitor the reaction progress by TLC to avoid decomposition of the product at elevated temperatures.

• Potential Cause 3: Poor Quality of Methanol. The presence of water in the methanol can lead to side reactions, such as the formation of the corresponding alcohol.

  • Solution: Use anhydrous methanol to ensure the reaction proceeds cleanly.

Q2: I am observing the formation of a significant amount of 1-(4-fluorophenyl)ethane-1,2-dione as a byproduct.

A2:

• Potential Cause: Oxidation of the product or starting material. This can occur if the reaction is exposed to air for extended periods, especially at elevated temperatures.

  • Solution: Maintain a strict inert atmosphere throughout the reaction and workup. Consider degassing the solvent prior to use.

Step 2: Reductive Amination to 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

Q3: The reductive amination is yielding a complex mixture of products with a low yield of the desired primary amine.

A3:

• Potential Cause 1: In-situ Imine Formation is Inefficient. The formation of the imine intermediate from the ketone and ammonia source is a crucial step.[3][4]

  • Solution: Ensure the reaction conditions are optimal for imine formation. The use of ammonium acetate provides both the ammonia source and a mild acidic catalyst to facilitate the dehydration step.[5] Adding molecular sieves can also help to drive the equilibrium towards the imine by removing water.

• Potential Cause 2: Reduction of the Ketone Starting Material. Strong reducing agents like sodium borohydride can reduce the ketone to the corresponding alcohol before imine formation.[6]

  • Solution: Use a milder reducing agent that is selective for the imine, such as sodium cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OAc)3).[3] These reagents are more stable under the mildly acidic conditions required for imine formation.

• Potential Cause 3: Over-alkylation. The newly formed primary amine can react with another molecule of the ketone to form a secondary amine.

  • Solution: Use a large excess of the ammonia source (ammonium acetate) to favor the formation of the primary amine.

Q4: My final product is contaminated with unreacted ketone intermediate, even after extending the reaction time.

A4:

• Potential Cause: Incomplete Reduction. The reducing agent may have been consumed or deactivated.

  • Solution: Add the reducing agent in portions to maintain its concentration throughout the reaction. Ensure the reaction is stirred efficiently. If the issue persists, a small additional charge of the reducing agent can be added after monitoring the reaction progress.

Q5: How can I effectively purify the final amine product?

A5:

• Solution 1: Acid-Base Extraction. Being a basic compound, the amine can be selectively extracted. Dissolve the crude product in an organic solvent (e.g., dichloromethane or ethyl acetate) and wash with an acidic aqueous solution (e.g., 1M HCl). The amine will move to the aqueous layer as its hydrochloride salt. The aqueous layer can then be basified (e.g., with NaOH) and the free amine re-extracted with an organic solvent.

• Solution 2: Column Chromatography. If acid-base extraction is insufficient, column chromatography on silica gel is an effective purification method. A mobile phase of dichloromethane/methanol or ethyl acetate/hexane with a small amount of triethylamine (to prevent tailing of the amine) can be used.[7]

• Solution 3: Recrystallization. The hydrochloride salt of the amine can often be purified by recrystallization from a suitable solvent system like ethanol/ether.

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the critical safety precautions to consider during this synthesis?

A1:

• 2-Bromo-1-(4-fluorophenyl)ethan-1-one is a lachrymator and should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• Sodium methoxide is corrosive and reacts violently with water. Handle with care in a dry environment.

• Sodium cyanoborohydride is toxic and can release hydrogen cyanide gas upon contact with strong acids. The reaction should be performed in a fume hood, and the workup should be done carefully, avoiding strong acidic conditions until the reducing agent is fully quenched.

Q2: Can I use a different ammonia source for the reductive amination?

A2: Yes, other ammonia sources can be used. For example, a solution of ammonia in methanol or ammonium chloride in the presence of a base can be employed. However, ammonium acetate is often preferred as it buffers the reaction at a mildly acidic pH, which is optimal for both imine formation and the stability of the cyanoborohydride reducing agent.

Q3: Is it possible to synthesize a specific enantiomer of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine?

A3: Yes, asymmetric synthesis is possible. One common approach is to use a chiral auxiliary or a chiral catalyst during the reductive amination step.[8][9] Alternatively, enzymatic reductive amination using a transaminase could be explored for a highly enantioselective synthesis.[10][11] Another strategy is to resolve the racemic mixture of the final amine using a chiral acid to form diastereomeric salts that can be separated by crystallization.

Q4: What are the key considerations for scaling up this synthesis from lab to pilot plant?

A4:

• Thermal Safety: The methoxylation reaction can be exothermic. On a larger scale, proper temperature control using a reactor with a cooling jacket is crucial to prevent runaway reactions.

• Reagent Addition: The dropwise addition of reagents, especially the reducing agent, becomes more critical at a larger scale to manage heat generation and maintain control over the reaction.

• Workup and Extraction: Large-scale extractions require appropriate equipment. The phase separation can be slower, and the handling of large volumes of solvents needs careful planning.

• Purification: Column chromatography can be challenging and expensive at a large scale. Developing a robust crystallization or distillation procedure for the final product is highly desirable.

Part 3: Experimental Protocols and Data

Step 1: Synthesis of 1-(4-fluorophenyl)-2-methoxyethan-1-one

Caption: Experimental workflow for the synthesis of 1-(4-fluorophenyl)-2-methoxyethan-1-one.

Protocol:

• To a solution of 2-bromo-1-(4-fluorophenyl)ethan-1-one (1.0 eq) in anhydrous methanol, add sodium methoxide (1.2 eq) portion-wise at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC). If the reaction is sluggish, heat to reflux until the starting material is consumed.

• Once the reaction is complete, quench with water and remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo to afford the crude 1-(4-fluorophenyl)-2-methoxyethan-1-one, which can be used in the next step without further purification or purified by column chromatography if necessary.

Reagent	Molar Eq.	Molecular Weight ( g/mol )
2-Bromo-1-(4-fluorophenyl)ethan-1-one	1.0	217.04
Sodium Methoxide	1.2	54.02
Anhydrous Methanol	Solvent	32.04
Expected Yield	>90%

Step 2: Reductive Amination to 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

Protocol:

• In a round-bottom flask, dissolve 1-(4-fluorophenyl)-2-methoxyethan-1-one (1.0 eq) in methanol.

• Add ammonium acetate (10 eq) and stir until dissolved.

• Add sodium cyanoborohydride (1.5 eq) portion-wise at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC.

• After completion, carefully acidify the reaction mixture to pH ~2 with 1M HCl to quench the excess reducing agent (Caution: potential HCN evolution, perform in a fume hood).

• Stir for 30 minutes, then basify with 6M NaOH to pH >12.

• Extract the product with dichloromethane (3 x).

• Dry the combined organic layers over anhydrous sodium sulfate and concentrate in vacuo to yield the crude amine.

• Purify by column chromatography or acid-base extraction as described in the troubleshooting section.

Reagent	Molar Eq.	Molecular Weight ( g/mol )
1-(4-Fluorophenyl)-2-methoxyethan-1-one	1.0	168.17
Ammonium Acetate	10	77.08
Sodium Cyanoborohydride	1.5	62.84
Methanol	Solvent	32.04
Expected Yield	60-80%

References

• Benchchem. Application Notes and Protocols: Synthesis of N-Substituted 2-Amino-1-(4-fluorophenyl)
• Benchchem. Technical Support Center: Overcoming Challenges in the Scale-up of Chiral Amine Synthesis.
• Solubility of Things. 2-Amino-1-(4-fluorophenyl)ethanol.
• ResearchGate.
• Enamine. Scale-Up Synthesis of MedChem Relevant Cores.
• ACS Publications.
• Synthesising Complex Chiral Amines Through Resolution-Racemis
• Google Patents.
• MDPI. Synthesis, Crystal Structure, and Computational Investigations of 2-(2-(4-Fluorophenyl)-2-oxoethyl)-6-methyl-5-(4-methylbenzyl)pyridazin-3(2H)-one as Antiviral Agent.
• PubChem. (1s)-2-Amino-1-(4-Fluorophenyl)ethanol.
• Alkyl formates as reagents for reductive amin
• Chemistry Stack Exchange.
• Synple Chem.
• Reddit.
• Reddit.
• Sigma-Aldrich. 2-Amino-2-(4-fluorophenyl)ethanol.
• Advanced ChemBlocks. (1S)-1-(4-fluorophenyl)-2-methoxyethan-1-amine hydrochloride.
• Google Patents.
• Organic Syntheses Procedure.
• Byproducts in the Synthesis of Di-2-pyrazinylmethane.
• Benchchem. Troubleshooting common issues in N-(2-Aminophenyl)-2-phenylacetamide synthesis.
• European Patent Office.
• Organic Syntheses Procedure. (R)-3-AMINO-3-(p-METHOXYPHENYL)PROPIONIC ACID.
• PubMed. Use of a stable fluorescent reagent, 2-methoxy-2,4-diphenyl-3(2H)

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Validation & Comparative

A Senior Application Scientist's Guide to Investigating Immunoassay Cross-Reactivity: A Case Study of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

The Imperative of Cross-Reactivity Assessment

In the realm of immunoassays, specificity is paramount.[1][2] An antibody's ability to bind exclusively to its target analyte ensures the accuracy and reliability of experimental results.[3] However, antibodies can sometimes bind to structurally similar molecules, a phenomenon known as cross-reactivity.[4][5] This can lead to false-positive signals, inaccurate quantification, and compromised data integrity.[3][6][7] For this reason, rigorous cross-reactivity testing is a non-negotiable aspect of immunoassay validation, particularly in regulated environments such as clinical diagnostics and pharmaceutical development.[4][8][9]

Our focus compound, 2-(4-Fluorophenyl)-2-methoxyethan-1-amine, is a small molecule (hapten) that would require conjugation to a carrier protein to elicit an immune response and generate specific antibodies. The resulting antibodies must be meticulously characterized to understand their binding profile and potential for off-target interactions.

Understanding the Analyte and Potential Cross-Reactants

A logical first step in designing a cross-reactivity study is to analyze the structure of the target analyte and identify compounds with similar chemical motifs. These structural analogs are the most likely candidates for cross-reaction.

Target Analyte:

• Name: 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

• Structure:

  • A phenyl ring substituted with a fluorine atom at the para position.

  • An ethylamine chain attached to the phenyl ring.

  • A methoxy group on the carbon adjacent to the phenyl ring.

Potential Cross-Reactants:

Based on this structure, we can hypothesize several classes of compounds that might exhibit cross-reactivity. The selection of these compounds is a critical experimental design choice, aimed at probing the antibody's tolerance for modifications at different positions of the parent molecule.

Compound Name	Rationale for Inclusion
2-Phenyl-2-methoxyethan-1-amine	Lacks the fluorine atom on the phenyl ring.
2-(4-Chlorophenyl)-2-methoxyethan-1-amine	Substitutes fluorine with another halogen (chlorine).
2-(4-Fluorophenyl)ethan-1-amine	Lacks the methoxy group.
2-(4-Fluorophenyl)-2-hydroxyethan-1-amine	Substitutes the methoxy group with a hydroxyl group.
2-Methoxyethanamine	Lacks the fluorophenyl group.[10][11]
4-Fluoroamphetamine	Structurally similar amphetamine-class compound.
Tyramine	A biogenic amine with a similar phenyl-ethylamine backbone.

The Chosen Methodology: Competitive ELISA

For small molecules like 2-(4-Fluorophenyl)-2-methoxyethan-1-amine, a competitive ELISA is the immunoassay format of choice for determining antibody specificity.[3][12] This format is predicated on the competition between the free analyte in the sample and a labeled (e.g., enzyme-conjugated) version of the analyte for a limited number of antibody binding sites. The resulting signal is inversely proportional to the concentration of the analyte in the sample.

Principle of Competitive ELISA

The core principle of a competitive ELISA for hapten detection is illustrated below. In our case, the microplate wells are coated with an antibody specific to 2-(4-Fluorophenyl)-2-methoxyethan-1-amine. A known amount of enzyme-labeled 2-(4-Fluorophenyl)-2-methoxyethan-1-amine (the "tracer") is added along with the sample containing the unknown amount of the free analyte or a potential cross-reactant. If the sample contains a high concentration of the free analyte or a cross-reacting compound, it will outcompete the tracer for binding to the antibody. This results in less bound tracer and a weaker signal upon the addition of the substrate. Conversely, a low concentration of the free analyte allows more tracer to bind, producing a stronger signal.

Caption: Principle of the competitive ELISA for cross-reactivity assessment.

Experimental Protocol: A Step-by-Step Guide

The following protocol is a detailed, self-validating system for assessing the cross-reactivity of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine and its structural analogs. The principles outlined here are consistent with established immunoassay validation guidelines.[13][14][15]

Materials and Reagents

• Antibody: Monoclonal or polyclonal antibody specific for 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.

• Coating Buffer: Carbonate-bicarbonate buffer (pH 9.6).

• Wash Buffer: Phosphate-buffered saline (PBS) with 0.05% Tween-20 (PBST).

• Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST.

• Assay Buffer: 0.5% BSA in PBST.

• Enzyme-Labeled Tracer: 2-(4-Fluorophenyl)-2-methoxyethan-1-amine conjugated to Horseradish Peroxidase (HRP).

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine).

• Stop Solution: 2 M Sulfuric Acid.

• Analytes: 2-(4-Fluorophenyl)-2-methoxyethan-1-amine (standard) and potential cross-reactants.

• Microplates: 96-well high-binding polystyrene plates.

• Equipment: Microplate reader, multichannel pipettes, plate washer.

Experimental Workflow

Caption: Step-by-step workflow for the competitive ELISA.

Detailed Procedure

• Plate Coating:

  • Dilute the specific antibody to an optimal concentration (e.g., 1-10 µg/mL) in Coating Buffer.

  • Add 100 µL of the diluted antibody to each well of the 96-well plate.

  • Incubate overnight at 4°C.

• Washing (1):

  • Aspirate the coating solution from the wells.

  • Wash the plate three times with 300 µL of Wash Buffer per well.

• Blocking:

  • Add 200 µL of Blocking Buffer to each well.

  • Incubate for 1-2 hours at room temperature.

• Washing (2):

  • Aspirate the blocking solution and wash the plate three times with Wash Buffer.

• Competitive Reaction:

  • Prepare serial dilutions of the standard (2-(4-Fluorophenyl)-2-methoxyethan-1-amine) and each potential cross-reactant in Assay Buffer.

  • Add 50 µL of each standard or cross-reactant dilution to the appropriate wells.

  • Add 50 µL of the diluted enzyme-labeled tracer to all wells.

  • Incubate for 1-2 hours at room temperature with gentle shaking.

• Washing (3):

  • Aspirate the solution and wash the plate five times with Wash Buffer to remove unbound reagents.

• Substrate Addition and Incubation:

  • Add 100 µL of TMB Substrate to each well.

  • Incubate in the dark at room temperature for 15-30 minutes, or until sufficient color development is observed.

• Stopping the Reaction:

  • Add 50 µL of Stop Solution to each well. The color will change from blue to yellow.

• Data Acquisition:

  • Read the absorbance of each well at 450 nm using a microplate reader.

Data Analysis and Interpretation

The data from the competitive ELISA is used to generate a standard curve for the target analyte and inhibition curves for the potential cross-reactants. From these curves, the 50% inhibition concentration (IC50) is determined for each compound. The IC50 is the concentration of the analyte that causes a 50% reduction in the maximum signal.

Calculation of Percent Cross-Reactivity (%CR):

The percent cross-reactivity is calculated using the following formula:

%CR = (IC50 of Standard Analyte / IC50 of Cross-Reactant) x 100

A higher %CR value indicates a greater degree of cross-reactivity.

Hypothetical Data Presentation

The following table presents a hypothetical dataset to illustrate the results of a cross-reactivity study for 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.

Compound	IC50 (ng/mL)	% Cross-Reactivity
2-(4-Fluorophenyl)-2-methoxyethan-1-amine (Standard)	10	100%
2-Phenyl-2-methoxyethan-1-amine	250	4.0%
2-(4-Chlorophenyl)-2-methoxyethan-1-amine	50	20.0%
2-(4-Fluorophenyl)ethan-1-amine	800	1.25%
2-(4-Fluorophenyl)-2-hydroxyethan-1-amine	150	6.7%
2-Methoxyethanamine	>10,000	<0.1%
4-Fluoroamphetamine	5,000	0.2%
Tyramine	>10,000	<0.1%

Interpretation of Results

Based on our hypothetical data:

• High Specificity: The antibody demonstrates high specificity for the target analyte, 2-(4-Fluorophenyl)-2-methoxyethan-1-amine.

• Influence of Phenyl Ring Substitution: The substitution on the phenyl ring is critical for antibody recognition. The absence of the fluorine (2-Phenyl-2-methoxyethan-1-amine) significantly reduces cross-reactivity to 4.0%. Replacing fluorine with chlorine (2-(4-Chlorophenyl)-2-methoxyethan-1-amine) results in a notable cross-reactivity of 20.0%, suggesting the antibody can tolerate other halogens at this position to some extent, but with reduced affinity.

• Importance of the Methoxy Group: The methoxy group plays a crucial role in antibody binding. Its absence (2-(4-Fluorophenyl)ethan-1-amine) or replacement with a hydroxyl group (2-(4-Fluorophenyl)-2-hydroxyethan-1-amine) leads to a substantial decrease in cross-reactivity.

• Negligible Cross-Reactivity with Backbone Fragments and Other Amines: Compounds lacking the fluorophenyl group (2-Methoxyethanamine) or other structurally related amines (4-Fluoroamphetamine, Tyramine) show negligible cross-reactivity, indicating that the antibody's binding epitope is highly specific to the entire structure of the target analyte.

Conclusion

This guide provides a robust framework for conducting cross-reactivity studies of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine using a competitive ELISA. The outlined experimental design, detailed protocol, and data analysis procedures serve as a comprehensive resource for researchers. The hypothetical data and its interpretation underscore the importance of systematically evaluating potential cross-reactants to ensure the specificity and reliability of immunoassay results. By adhering to these principles, scientists can confidently characterize their antibodies and generate high-quality, reproducible data in their research and development endeavors.

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A Comparative Guide to the Enantioselective Activity of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine Isomers

In the precise world of pharmaceutical sciences, the three-dimensional structure of a molecule is paramount. The phenomenon of chirality, where a molecule and its mirror image are non-superimposable, often dictates the entirety of its biological life story—from receptor binding and efficacy to metabolism and toxicity. This guide offers an in-depth comparison of the (R)- and (S)-enantiomers of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine, a chiral amine scaffold with potential applications in medicinal chemistry. We will dissect the critical methodologies for separating these isomers and present a data-driven comparison of their biological activities, providing researchers, scientists, and drug development professionals with a robust framework for evaluating chiral compounds.

The Imperative of Enantiomeric Separation in Drug Development

The human body is a chiral environment. Receptors, enzymes, and other biological targets are composed of L-amino acids and D-sugars, creating specific, three-dimensional binding pockets. Consequently, the two enantiomers of a chiral drug can interact with these targets in fundamentally different ways.[1] One enantiomer, the eutomer, may be responsible for the desired therapeutic effect, while its counterpart, the distomer, could be inactive, less active, or even contribute to adverse effects.[1] The tragic case of thalidomide, where one enantiomer was therapeutic and the other teratogenic, remains a stark reminder of this principle. Therefore, the separation and individual characterization of enantiomers are not just best practice but a regulatory and safety necessity.[1]

Synthesis and Chiral Resolution

The synthesis of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine typically results in a racemic mixture (an equal mixture of both enantiomers). To study their individual properties, these enantiomers must be separated, a process known as chiral resolution.

Chiral Resolution via Diastereomeric Salt Formation

A scalable and common method for resolving amines is through the formation of diastereomeric salts. This involves reacting the racemic amine with a single enantiomer of a chiral acid, such as tartaric acid or mandelic acid.[2] The resulting diastereomeric salts have different physical properties, most notably solubility, which allows for their separation by fractional crystallization. The desired enantiomer is then recovered by treating the isolated salt with a base.[2]

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A Comparative Pharmacokinetic Profile: 2-(4-Fluorophenyl)-2-methoxyethan-1-amine versus its Non-fluorinated Analog

A Technical Guide for Researchers in Drug Development

Introduction: The Strategic Role of Fluorination in Modulating Pharmacokinetic Properties

In the landscape of modern drug discovery, the strategic incorporation of fluorine atoms into lead compounds has become an invaluable tool for optimizing pharmacokinetic profiles.[1] The unique electronic properties of fluorine, being the most electronegative element, can profoundly influence a molecule's metabolic stability, membrane permeability, and receptor binding affinity.[2] This guide provides a comparative analysis of the predicted pharmacokinetic profile of 2-(4-Fluorophenyl)-2-methoxyethan-1-amine and its non-fluorinated counterpart, 2-phenyl-2-methoxyethan-1-amine.

While specific experimental data for these particular compounds is not publicly available, this guide will leverage established principles of medicinal chemistry and pharmacokinetics to present a predictive comparison. The insights provided are grounded in the known metabolic pathways of structurally similar compounds, such as phenethylamine, and the well-documented effects of fluorination on drug metabolism.[3][4] This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals by providing a framework for understanding the potential pharmacokinetic advantages conferred by strategic fluorination.

Predicted Pharmacokinetic Profiles: A Comparative Overview

The introduction of a fluorine atom at the para-position of the phenyl ring in 2-(4-Fluorophenyl)-2-methoxyethan-1-amine is anticipated to significantly alter its pharmacokinetic properties compared to the non-fluorinated analog. The following table summarizes the predicted differences in key pharmacokinetic parameters.

Pharmacokinetic Parameter	2-phenyl-2-methoxyethan-1-amine (Non-fluorinated Analog)	2-(4-Fluorophenyl)-2-methoxyethan-1-amine (Fluorinated Analog)	Predicted Rationale for Difference
Metabolic Stability	Lower	Higher	The strong carbon-fluorine bond is resistant to oxidative metabolism by Cytochrome P450 (CYP) enzymes, which are major contributors to the metabolism of phenethylamine-like compounds.[3] This is expected to block aromatic hydroxylation, a common metabolic pathway.
Half-life (t½)	Shorter	Longer	Increased metabolic stability directly translates to a longer circulating half-life, as the compound is cleared from the body more slowly.
Oral Bioavailability	Lower	Potentially Higher	Reduced first-pass metabolism due to blocked oxidation can lead to a greater fraction of the orally administered dose reaching systemic circulation.[5]
Lipophilicity	Moderate	Higher	The addition of a fluorine atom generally increases the lipophilicity of a molecule, which can enhance its ability to cross biological membranes.[2]
Volume of Distribution (Vd)	Smaller	Larger	Increased lipophilicity can lead to greater distribution into tissues, resulting in a larger apparent volume of distribution.
Clearance (CL)	Higher	Lower	Slower metabolism by hepatic enzymes will result in a lower rate of clearance from the body.

Mechanistic Insights: The Impact of Fluorination and Methoxylation on Metabolism

The metabolism of phenethylamine, a core structure of the compounds , is primarily mediated by monoamine oxidases (MAO-A and MAO-B) and cytochrome P450 enzymes.[3] The primary metabolic pathway for phenethylamine is oxidative deamination to phenylacetaldehyde, which is then further oxidized to phenylacetic acid.[1]

For the non-fluorinated analog, 2-phenyl-2-methoxyethan-1-amine , it is predicted that the primary routes of metabolism would involve:

• Aromatic hydroxylation: CYP450-mediated oxidation of the phenyl ring.

• O-demethylation: Removal of the methyl group from the methoxy substituent.

• Oxidative deamination: Catalyzed by MAO enzymes, acting on the primary amine.

The introduction of a fluorine atom in 2-(4-Fluorophenyl)-2-methoxyethan-1-amine is expected to significantly alter this metabolic landscape:

• Blocked Aromatic Hydroxylation: The para-fluorine atom will likely prevent hydroxylation at that position, a common site for metabolic attack. This is a key mechanism by which fluorination enhances metabolic stability.

• Altered Electronic Properties: The electron-withdrawing nature of fluorine can influence the reactivity of the entire molecule, potentially affecting the rates of O-demethylation and oxidative deamination.

Experimental Protocols for Pharmacokinetic Profiling

To empirically determine and compare the pharmacokinetic profiles of these two compounds, a series of standardized in vitro and in vivo assays are required. The following protocols provide a comprehensive framework for such an investigation.

In Vitro ADME Assays

These assays provide initial insights into the absorption, distribution, metabolism, and excretion properties of the compounds.

This assay determines the rate at which the compounds are metabolized by the complete suite of hepatic enzymes.[6]

Protocol:

• Cell Culture: Cryopreserved human hepatocytes are thawed and suspended in incubation medium.[3]

• Incubation: The test compounds (typically at 1 µM) are incubated with the hepatocyte suspension at 37°C.[7]

• Sampling: Aliquots are taken at various time points (e.g., 0, 15, 30, 60, 120 minutes).[3]

• Analysis: The concentration of the parent compound in each sample is quantified using LC-MS/MS.[7]

• Data Analysis: The rate of disappearance of the parent compound is used to calculate the in vitro half-life and intrinsic clearance.[6]

Caption: Workflow for the hepatocyte metabolic stability assay.

This assay predicts the intestinal absorption of the compounds.[1]

Protocol:

• Cell Culture: Caco-2 cells are seeded on permeable supports and cultured for 21 days to form a differentiated monolayer.[8]

• Transport Study: The test compound is added to either the apical (A) or basolateral (B) side of the monolayer.[9]

• Sampling: Samples are collected from the receiver compartment at various time points.[9]

• Analysis: The concentration of the test compound in the samples is determined by LC-MS/MS.[4]

• Data Analysis: The apparent permeability coefficient (Papp) is calculated for both A-to-B and B-to-A transport. The efflux ratio (Papp B-A / Papp A-B) indicates the potential for active efflux.[4]

Caption: Caco-2 permeability assay workflow.

This assay determines the extent to which the compounds bind to plasma proteins, which affects their distribution and availability to target tissues.[10]

Protocol:

• Assay Setup: The test compound is added to plasma in one chamber of a rapid equilibrium dialysis (RED) device, with buffer in the other chamber.[11]

• Equilibration: The device is incubated at 37°C to allow the unbound drug to reach equilibrium across the semi-permeable membrane.[5]

• Sampling: Aliquots are taken from both the plasma and buffer chambers.[12]

• Analysis: The concentration of the test compound in each sample is quantified by LC-MS/MS.[5]

• Data Analysis: The fraction of unbound drug (fu) is calculated.[10]

Caption: Plasma protein binding assay workflow.

This assay assesses the potential for the compounds to inhibit major CYP450 enzymes, which is crucial for predicting drug-drug interactions.[13]

Protocol:

• Incubation: The test compound is incubated with human liver microsomes and a specific CYP450 probe substrate.[14]

• Reaction: The reaction is initiated by the addition of NADPH.[15]

• Analysis: The formation of the metabolite of the probe substrate is measured by LC-MS/MS.[14]

• Data Analysis: The IC50 value (the concentration of the test compound that causes 50% inhibition of enzyme activity) is determined.[16]

This study identifies the major metabolites of the compounds.[17]

Protocol:

• Incubation: The test compounds are incubated with human liver microsomes or hepatocytes.

• Extraction: The samples are extracted to isolate the parent compound and its metabolites.

• Analysis: The extracts are analyzed by high-resolution LC-MS/MS to identify the mass and fragmentation patterns of potential metabolites.[18]

• Structure Elucidation: The data is interpreted to propose the structures of the metabolites.

In Vivo Pharmacokinetic Study in Rodents

This study provides a comprehensive understanding of the compounds' behavior in a living organism.[19][20]

Protocol:

• Dosing: The test compounds are administered to rodents (e.g., rats or mice) via intravenous (IV) and oral (PO) routes.[21]

• Blood Sampling: Blood samples are collected at multiple time points after dosing.[19]

• Plasma Preparation: Plasma is separated from the blood samples.

• Bioanalysis: The concentration of the parent compound in the plasma samples is quantified by a validated LC-MS/MS method.[22]

• Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters, including clearance, volume of distribution, half-life, and oral bioavailability.

Caption: In vivo pharmacokinetic study workflow.

Conclusion and Future Directions

Based on established structure-activity relationships, the introduction of a para-fluoro group in 2-(4-Fluorophenyl)-2-methoxyethan-1-amine is predicted to confer a more favorable pharmacokinetic profile compared to its non-fluorinated analog. The anticipated improvements include enhanced metabolic stability, a longer half-life, and potentially greater oral bioavailability. These predicted advantages underscore the strategic value of fluorination in drug design.

It is imperative to emphasize that these are predictive insights. The comprehensive suite of in vitro and in vivo experimental protocols detailed in this guide provides a clear and robust pathway for the empirical validation of these predictions. The data generated from these studies will be critical for making informed decisions in the progression of these compounds through the drug development pipeline. Future work should focus on conducting these experiments to generate definitive data and to fully elucidate the pharmacokinetic and metabolic profiles of both molecules.

References

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• Cyprotex. (n.d.). Hepatocyte Stability. Retrieved from [Link]

• Sanford-Burnham Center for Chemical Genomics (SBCCG). (n.d.). Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. PubChem.
• Ismail, F. M. (2002). Important fluorinated drugs in experimental and clinical use. Journal of Fluorine Chemistry, 118(1-2), 27-33.

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• Bio-protocol. (n.d.). Protein Binding by Equilibrium Dialysis. Retrieved from [Link]

• AxisPharm. (n.d.). Cytochrome P450 (CYP) Inhibition Assay (IC50) Test. Retrieved from [Link]

• U.S. National Library of Medicine. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers.
• Baranczewski, P., Stańczak, A., & Sundby, K. H. (2006). In vitro metabolism of 2-phenylethylamine to phenylacetic acid, via the intermediate phenylacetaldehyde, by freshly prepared and cryopreserved guinea-pig liver slices. In vivo, 20(3), 371-375.
• National Center for Biotechnology Information. (n.d.). Phenethylaminylation: Preliminary In Vitro Evidence for the Covalent Transamidation of Psychedelic Phenethylamines to Glial Proteins using 3,5-Dimethoxy-4-(2-Propynyloxy)-phenethylamine.
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• Zhang, Y., & Li, H. (2013). Murine pharmacokinetic studies. Journal of visualized experiments: JoVE, (76), e50382.
• Dopfer, O., & Oomens, J. (2016). Effects of Aromatic Fluorine Substitution on Protonated Neurotransmitters: The Case of 2-Phenylethylamine. Chemistry (Weinheim an der Bergstrasse, Germany), 22(24), 8140-8149.

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Safety Operating Guide

Personal protective equipment for handling 2-(4-Fluorophenyl)-2-methoxyethan-1-amine

Introduction: The Hidden Hazards of "Routine" Building Blocks

As researchers, we often treat chiral building blocks like 2-(4-Fluorophenyl)-2-methoxyethan-1-amine (CAS: 1314032-47-7) as benign intermediates. This is a critical error. This compound possesses a primary amine functionality coupled with a fluorinated phenyl ring .

From a safety physics perspective, this combination creates a dual-threat profile:

• Corrosivity: The primary amine (

  ) is a strong nucleophile and base, capable of causing immediate chemical burns and respiratory tract necrosis.

• Enhanced Bioavailability: The fluorine substitution increases the compound's lipophilicity (logP), significantly enhancing its ability to permeate the stratum corneum (outer skin layer) compared to non-fluorinated analogs.

The Directive: Treat this compound not just as an irritant, but as a Corrosive (Category 1B) and a High-Permeation Hazard . The following protocol is designed to prevent not just acute burns, but systemic absorption.

Hazard Assessment & PPE Matrix

The selection of PPE is not arbitrary; it is based on breakthrough time (how fast the chemical permeates the glove) and degradation (how the chemical physically damages the material).

Critical Warning: Standard latex gloves offer zero protection against organic amines. They are permeable within seconds.

PPE Selection Matrix

Protection Zone	Component	Specification (Mandatory)	Scientific Rationale
Hand (Splash)	Inner Glove	Nitrile (4 mil / 0.1mm)	Acts as a second barrier and sweat absorber.
Hand (Primary)	Outer Glove	High-Grade Nitrile (minimum 8 mil) OR Laminate (Silver Shield®)	Standard nitrile degrades in contact with amines. Thicker nitrile extends breakthrough time to >30 mins. Laminate offers >4 hours protection.
Respiratory	Primary	Fume Hood (Face velocity: 100 fpm)	The vapor pressure of low-MW amines allows them to escape open vessels easily.
Respiratory	Secondary	Respirator with OV/P100 Cartridges	Only required if working outside a hood (e.g., spill cleanup). "OV" binds organic vapors; "P100" stops particulates.
Eye/Face	Primary	Chemical Splash Goggles	Safety glasses are insufficient. Amine vapors can bypass glasses and cause corneal hazing (glaucopsia).
Body	Primary	Lab Coat (Poly/Cotton) + Tyvek® Apron	Cotton absorbs amines, holding them against the skin. An impervious apron prevents this "wicking" effect.

Operational Protocol: A Self-Validating System

This workflow includes "forcing functions"—steps that make it physically difficult to proceed unless safety measures are in place.[1][2][3][4]

Phase 1: Preparation (The "Cold" Phase)

• Airflow Verification: Tape a small strip of tissue to the sash of the fume hood. If it is not pulled inward at a 45° angle, STOP . The hood is insufficient for amine handling.

• Neutralization Setup: Prepare a beaker of 5% Citric Acid or Dilute HCl . This is your "quench station." In the event of a spill or contaminated tool, you neutralize immediately, converting the volatile free base into a non-volatile salt.

Phase 2: Handling (The "Hot" Phase)

• Weighing: Do not weigh the free base on an open bench. If the balance is outside the hood, tare the vial inside the hood, add the liquid/solid, cap it tightly, and then weigh.

• Transfer: Use a syringe or positive-displacement pipette. Avoid pouring. Pouring creates static charge and increases surface area for evaporation.

Phase 3: Decontamination (The "Closing" Phase)

• The "Double-Wash" Rule: Rinse all glassware with the dilute acid solution prepared in Phase 1 before removing it from the hood. This ensures no active amine enters the general wash area.

• Glove Removal: Perform "beak" removal (pulling one glove off using the other) inside the hood. Discard gloves into a solid waste container sealed inside the hood.

Visualization: Safety Logic & Workflow

The following diagrams illustrate the decision-making process and emergency response logic.

Figure 1: PPE & Engineering Control Hierarchy

Caption: Hierarchy of controls required before handling. Note that PPE is the final barrier, not the first.

Figure 2: Exposure Response Logic

Caption: Immediate response workflow. Note: Never use acids to neutralize amines on living tissue; the heat of neutralization causes thermal burns.

Disposal & Environmental Safety

• Waste Segregation: Do not mix with oxidizing agents (e.g., nitric acid, peroxides). Amines + Oxidizers = Fire/Explosion risk.

• Classification: Dispose of as "Basic Organic Waste."

• Container: High-density polyethylene (HDPE) is preferred over glass for waste containers to prevent breakage.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 56843467 (Related Fluorinated Phenethylamines). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Occupational Safety and Health Standards: Personal Protective Equipment (29 CFR 1910.132). Retrieved from [Link]

• ECHA (European Chemicals Agency). Guidance on the Application of the CLP Criteria (Corrosivity of Amines). Retrieved from [Link]

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